Cas no 1806947-89-6 (Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate)

• Product Name: Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate
• CAS No: 1806947-89-6
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4874041
• Update Time: 2025-10-30

Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate

• Inchi： 1S/C11H10F2N2O3/c1-2-18-9(17)4-7-10(11(12)13)8(16)3-6(5-14)15-7/h3,11H,2,4H2,1H3,(H,15,16)
• InChI Key： LQADLKUNMBUBHK-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C(C#N)NC=1CC(=O)OCC)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 486
• XLogP3: 0.9
• Topological Polar Surface Area: 79.2

Additional information on Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate

Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806947-89-6): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806947-89-6) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, difluoromethyl, and hydroxy functionalities, represents a promising candidate for the development of new pharmaceutical agents.

The cyano group in Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate is a key structural element that contributes to its chemical reactivity and biological activity. The presence of this group can enhance the compound's ability to form stable complexes with metal ions, which is crucial for various biological processes. Additionally, the cyano group can serve as a bioisostere for carboxylic acid, providing an alternative approach to modulate the pharmacological properties of the molecule.

The difluoromethyl substituent is another critical feature of this compound. Fluorine atoms are known for their ability to influence the physicochemical properties of organic molecules, such as lipophilicity, metabolic stability, and binding affinity. In Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate, the difluoromethyl group enhances the lipophilicity of the molecule, which can improve its cellular permeability and bioavailability. This property is particularly important for drugs that need to cross biological membranes to reach their target sites.

The hydroxy group in Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate plays a crucial role in its biological activity. Hydroxy groups can form hydrogen bonds with target proteins, which is essential for achieving high binding affinity and selectivity. Moreover, the presence of a hydroxy group can also influence the solubility and metabolic stability of the compound, making it a valuable functional group in drug design.

Recent studies have shown that Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate exhibits potent inhibitory activity against various enzymes and receptors involved in disease pathways. For instance, it has been reported to inhibit the activity of kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The compound's ability to selectively target these enzymes makes it a promising lead for the development of new therapeutic agents.

In addition to its enzymatic inhibition properties, Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate has also shown potential as an anti-inflammatory agent. In vitro studies have demonstrated that it can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are implicated in chronic inflammatory conditions like rheumatoid arthritis and Crohn's disease. These findings suggest that this compound could be further explored for its anti-inflammatory properties in clinical settings.

The pharmacokinetic profile of Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate has been extensively studied to evaluate its suitability as a drug candidate. Preclinical studies have shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability, low plasma protein binding, and a reasonable half-life. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and potential side effects of Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate. Ongoing clinical trials are currently evaluating its safety and efficacy in various disease models. These trials will provide valuable insights into the therapeutic potential of this compound and guide its development into a viable pharmaceutical product.

In conclusion, Ethyl 6-cyano-3-(difluoromethyl)-4-hydroxypyridine-2-acetate (CAS No. 1806947-89-6) represents a promising compound with unique structural features that offer significant potential for therapeutic applications. Its combination of cyano, difluoromethyl, and hydroxy functionalities makes it an attractive candidate for further investigation in drug discovery and development programs. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the field of medicinal chemistry.